Cas no 33975-26-7 (Isophthalic acid, dodecyl methyl ester)

• Product Name: Isophthalic acid, dodecyl methyl ester
• CAS No: 33975-26-7
• MF: C₂₁H₃₂O₄
• MW: 348.476387023926
• CID: 2665237
• Update Time: 2023-08-06

Isophthalic acid, dodecyl methyl ester Chemical and Physical Properties

Names and Identifiers

• Isophthalic acid, dodecyl methyl ester
• ORSGNGAZCWFZMX-UHFFFAOYSA-N
• 1-Dodecyl 3-methyl isophthalate #
• Isophthalic acid 1-dodecyl 3-methyl ester

• Inchi： 1S/C21H32O4/c1-3-4-5-6-7-8-9-10-11-12-16-25-21(23)19-15-13-14-18(17-19)20(22)24-2/h13-15,17H,3-12,16H2,1-2H3
• InChI Key： ORSGNGAZCWFZMX-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C(=O)OC)C=1)=O)CCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 367
• XLogP3: 7.7
• Topological Polar Surface Area: 52.6